Cas no 328556-86-1 (5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• CAS No: 328556-86-1
• MF: C₁₅H₁₈ClN₃OS
• MW: 323.84092092514
• CID: 3054279
• PubChem ID: 764372
• Update Time: 2025-09-28

5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxymethyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• HMS2500A14
• 5741-13-9
• SMR000116020
• 3-[(4-chlorophenoxy)methyl]-4-cyclohexyl-1H-1,2,4-triazole-5-thione
• DTXSID20972896
• Oprea1_254411
• DNA55686
• EN300-111056
• CS-0222407
• SR-01000418113
• 328556-86-1
• AKOS000581518
• Oprea1_541494
• 5-[(4-chlorophenoxy)methyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl hydrosulfide
• AB00095432-01
• CHEMBL1517333
• SR-01000418113-1
• C15H18ClN3OS
• 5-[(4-Chlorophenoxy)methyl]-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• MLS000525546
• 5-(4-Chloro-phenoxymethyl)-4-cyclohexyl-4H-[1,2,4]triazole-3-thiol

• Inchi： 1S/C15H18ClN3OS/c16-11-6-8-13(9-7-11)20-10-14-17-18-15(21)19(14)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H,18,21)
• InChI Key： CENBNVWUXGWPJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NNC(N1C1CCCCC1)=S

Computed Properties

• Exact Mass: 323.0859111Da
• Monoisotopic Mass: 323.0859111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS: 328556-86-1)

The compound 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS: 328556-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyclohexyl and chlorophenoxy groups could significantly influence the compound's binding affinity to target proteins. The researchers employed molecular docking simulations and in vitro assays to identify key structural features responsible for its activity, paving the way for the development of more potent derivatives.

In addition to its synthetic chemistry applications, this compound has shown promise as an antimicrobial agent. A 2022 study in the European Journal of Medicinal Chemistry reported that 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action that could be exploited for the development of new antibiotics.

Another area of interest is the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its effects on various cancer cell lines, revealing significant cytotoxicity against breast and lung cancer cells. The study proposed that the compound induces apoptosis through the activation of caspase-dependent pathways. These findings underscore the need for further preclinical studies to evaluate its efficacy and safety in animal models.

Despite these promising results, challenges remain in the development of 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified as potential barriers to clinical translation. Recent efforts have focused on formulating the compound into nanoparticles or prodrugs to overcome these limitations. A 2023 study in the International Journal of Pharmaceutics explored the use of lipid-based nanocarriers to improve the compound's bioavailability, demonstrating enhanced delivery to target tissues in rodent models.

In conclusion, 5-(4-chlorophenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to optimize its pharmacological profile and address formulation challenges, bringing it closer to clinical evaluation. The compound's unique structural features and mechanisms of action make it a valuable candidate for further investigation in the fields of infectious diseases and oncology.